Cas no 159213-03-3 (Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-)
159213-03-3 structure
Product Name:Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-
CAS No:159213-03-3
MF:C13H19NO2
MW:221.29546380043
CID:109141
PubChem ID:11138684
Update Time:2025-04-18
Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-
- N-[(1S,2S)-1-hydroxy-1-phenylpropan-2-yl]-N-methylpropanamide
- (1S,2S)-(+)-pseudoephedrine propionamide
- (1S,2S)-N-(2-hydroxy-1-methyl-2-phenylethyl)-N-methylpropionamide
- (S,S)-(+)-pseudoephedrine propionamide
- (S,S)-N-(2-hydroxy-1-methyl-2-phenylethyl)-N-methylpropionamide
- 540544_ALDRICH
- I14-45441
- N-((1S,2S)-1-hydroxy-1-phenylpropan-2-yl)-N-methylpropionamide
- N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methylpropionamide
- SureCN690821
- DTXSID10456635
- SCHEMBL6908215
- (1S 2S)-(+)-PSEUDOEPHEDRINEPROPIONAMIDE
- (s,s)-pseudoephedrine propionamide
- J-009579
- AKOS015913051
- (1S,2S)-(+)-Pseudoephedrinepropionamide
- (1S,2S)-(+)-Pseudoephedrinepropionamide, 98%
- 159213-03-3
-
- Inchi: 1S/C13H19NO2/c1-4-12(15)14(3)10(2)13(16)11-8-6-5-7-9-11/h5-10,13,16H,4H2,1-3H3/t10-,13+/m0/s1
- InChI Key: NOUIRZGGWSLLAJ-GXFFZTMASA-N
- SMILES: O[C@@H](C1C=CC=CC=1)[C@H](C)N(C)C(CC)=O
Computed Properties
- Exact Mass: 221.14167
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.065
- Melting Point: 114-118 °C(lit.)
- Boiling Point: 374.1°Cat760mmHg
- Flash Point: 180.1°C
- Refractive Index: 1.53
- PSA: 40.54
- LogP: 1.97690
- Solubility: Not determined
Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- Security Information
- WGK Germany:3
Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
159213-03-3 (Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-) Related Products
- 84472-25-3(N-Acetyl-(+)-Pseudoephedrine)
- 5661-42-7(rac N-Acetyl Ephedrine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk